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Linarin nuclear magnetic resonance NMR
spectra

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Linarin

CAS No.: 480-36-4

Cat. No.: S533195

Linarin NMR Spectrum Details

The table below summarizes the key experimental parameters for a predicted 13C NMR spectrum of
Linarin (HMDB ID: HMDB0254097) [1].

Spectrum Parameter Details

HMDB ID HMDB0254097 [1] [2]

Compound Name Linarin [1]

Spectrum Type 13C NMR Spectrum (1D, predicted) [1]

Nucleus 13C[1]

Frequency 200 MHz [1]

Solvent D20 [1]

Data Availability Peak List, Peak Assignments, nmrML file, JCAMP-DX file [1]
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Another study from 1977 also used 13C-NMR to determine the structure of an acyl-linarin derivative from
Valeriana wallichii, confirming the application of this technique for structural elucidation of Linarin-related

compounds [3].

Experimental Protocol for Linarin Isolation and NMR
Analysis

Based on a study investigating Linarin's osteogenic effects, here is a detailed methodology for the

compound's isolation, purification, and structural confirmation [4].
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Start: Plant Material
(Flos Chrysanthemi Indici)

'

Extraction
80% Ethanol, 2h, 3 times
Combine & evaporate

'

Liquid-Liquid Partition
Dissolve in H20, extract with
n-hexane, ethyl acetate, n-butanol

Fraction Isolation
Take ethyl acetate fraction

i

Purification
High-Speed Countercurrent
Chromatography (HSCCC)

Solvent: CHCIs/MeOH/H20 (4:3:2)

Purity Assessment
HPLC, Purity = 98.5%

Structural Confirmation
IH-NMR & 1B3C-NMR
(Varian Unity Inova 500 MHz system)

:

(End: Verified Linarin)
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Experimental workflow for the isolation, purification, and structural identification of Linarin from plant

material [4].

¢ Plant Material and Extraction: The flower of Chrysanthemum indicum L. (Flos Chrysanthemi Indici)
was extracted three times with 80% ethanol under reflux, with each extraction lasting 2 hours. The
combined extracts were filtered and concentrated under reduced pressure at 55°C [4].

¢ Fractionation: The crude ethanol extract was dissolved in purified water and then successively
partitioned with n-hexane, ethyl acetate, and n-butanol [4].

e Purification: The ethyl acetate fraction was subjected to High-Speed Countercurrent
Chromatography (HSCCC) using a two-phase solvent system of chloroform/methanol/water (4:3:2,
v/vIv) to isolate Linarin [4].

e Purity and Structure Verification: The purity of the isolated Linarin (98.5%) was determined by
High-Performance Liquid Chromatography (HPLC). The structure was confirmed by analyzing proton
(*H) and carbon-13 (13C) nuclear magnetic resonance spectra, recorded on a Varian Unity Inova 500
MHz NMR system [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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